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These application notes provide a comprehensive guide to developing and utilizing a canine

model for laryngeal paralysis research. This model is critical for investigating the

pathophysiology of Geriatric Onset Laryngeal Paralysis Polyneuropathy (GOLPP), a common

neurodegenerative disease in older dogs, and for evaluating potential therapeutic interventions.

Introduction to Canine Laryngeal Paralysis
Canine laryngeal paralysis is a progressive neurodegenerative disorder characterized by the

failure of the arytenoid cartilages to abduct during inspiration, leading to airway obstruction.[1]

The most common form is acquired and is now understood to be a component of a broader,

slowly progressive polyneuropathy termed Geriatric Onset Laryngeal Paralysis Polyneuropathy

(GOLPP).[2][3] This condition primarily affects the recurrent laryngeal nerve (RLN), which

innervates the intrinsic muscles of the larynx, most importantly the sole abductor, the

cricoarytenoideus dorsalis (CAD) muscle.[4] The degeneration of the RLN leads to atrophy of

the CAD muscle, resulting in the clinical signs of laryngeal paralysis, including inspiratory

stridor, exercise intolerance, and voice changes.[1][5] Due to the similar pathophysiology of

nerve degeneration and muscle atrophy, the canine model of GOLPP serves as a valuable tool

for studying broader neurodegenerative diseases.
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Two primary approaches can be utilized to establish a canine model of laryngeal paralysis for

research purposes:

Naturally Occurring GOLPP Model: This involves the recruitment of client-owned dogs

diagnosed with idiopathic laryngeal paralysis. This model offers high clinical relevance as it

represents the spontaneous disease process.

Induced Laryngeal Paralysis Model: This model involves the surgical or chemical induction of

recurrent laryngeal nerve injury in research animals. This approach provides greater control

over the onset and severity of the condition, facilitating standardized studies.

Data Presentation: Quantitative Analysis
The following tables summarize key quantitative data that can be collected and compared in a

canine laryngeal paralysis model.

Table 1: Laryngeal Function Assessment

Parameter Healthy Control
Laryngeal
Paralysis Model

Method

Normalized Glottal

Gap Area (NGGA)

during Inspiration (%)

49% to 82%[6]
-8% to 13% (affected

side)[6]
Videolaryngoscopy

Inspiratory Airflow

(L/s)
Variable

Significantly

Decreased

Tidal Breathing Flow-

Volume Loop Analysis

Expiratory Airflow (L/s) Variable Minimally Affected
Tidal Breathing Flow-

Volume Loop Analysis

Table 2: Electromyography (EMG) Findings
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Parameter
Healthy Control
(CAD Muscle)

Laryngeal
Paralysis Model
(CAD Muscle)

Method

Spontaneous Activity
No abnormal

spontaneous activity

Fibrillation potentials,

positive sharp

waves[7]

Needle

Electromyography

Motor Unit Action

Potential (MUAP)

Amplitude

Normal Decreased
Needle

Electromyography

MUAP Duration Normal
Increased (chronic

denervation)

Needle

Electromyography

Table 3: Histomorphometric Analysis

Parameter Healthy Control
Laryngeal
Paralysis Model

Method

Recurrent Laryngeal

Nerve Axon Diameter

(µm)

Larger, more uniform Decreased, variable[4]
Toluidine Blue

Staining

Cricoarytenoideus

Dorsalis Muscle Fiber

Diameter (µm)

Normal distribution
Atrophy, variable fiber

sizes
H&E Staining

Myelinated Fiber

Density (fibers/mm²)

in RLN

High Significantly Reduced
Immunohistochemistry

(Neurofilament)

Experimental Protocols
Laryngeal Function Evaluation Protocol
Objective: To assess the degree of laryngeal abduction and adduction.

Materials:
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Flexible or rigid endoscope

Light source

Video recording system

Anesthetic agents (e.g., propofol)

Doxapram (respiratory stimulant)

Procedure:

Anesthetize the dog to a light plane of anesthesia, sufficient to allow for oral examination

without stimulating a strong gag reflex.

Position the dog in sternal recumbency with the head and neck extended.

Introduce the endoscope orally and advance it to visualize the larynx.

Record video of the laryngeal movements during several respiratory cycles.

If laryngeal motion is insufficient, administer a low dose of doxapram intravenously to

stimulate respiration and enhance arytenoid movement.

Record the laryngeal movements post-doxapram administration.

Analyze the video recordings to assess the degree of arytenoid abduction on inspiration.

Quantitative Analysis: Measure the Normalized Glottal Gap Area (NGGA) using appropriate

software. The NGGA is calculated as: (Glottal Area / Vocal Fold Length²) x 100.[8]

Electromyography (EMG) Protocol for
Cricoarytenoideus Dorsalis (CAD) Muscle
Objective: To evaluate the electrical activity of the CAD muscle and detect signs of denervation.

Materials:
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EMG machine

Concentric needle electrode

Ground electrode

Anesthetic agents

Procedure:

Anesthetize the dog and place it in lateral recumbency.

Aseptically prepare the skin over the larynx.

Place the ground electrode on a non-muscular area (e.g., ear pinna).

Under laryngoscopic guidance, carefully insert the concentric needle electrode into the CAD

muscle.[9] The CAD muscle is located on the dorsolateral aspect of the cricoid cartilage.

Assess for Spontaneous Activity: With the muscle at rest, observe for the presence of

abnormal spontaneous activity such as fibrillation potentials and positive sharp waves, which

are indicative of denervation.

Assess Motor Unit Action Potentials (MUAPs): Elicit voluntary or reflex contraction of the

muscle and analyze the amplitude, duration, and morphology of the MUAPs.

Repeat the procedure on the contralateral CAD muscle for comparison.

Recurrent Laryngeal Nerve and Cricoarytenoideus
Dorsalis Muscle Biopsy Protocol
Objective: To obtain tissue samples for histological and molecular analysis.

Materials:

Surgical instruments for dissection

Biopsy punch or scalpel
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Cassettes for tissue fixation

10% neutral buffered formalin

Glutaraldehyde (for electron microscopy)

Procedure:

Under general anesthesia, make a ventral midline cervical incision.

Carefully dissect through the strap muscles to expose the trachea and larynx.

Identify the recurrent laryngeal nerve running in the tracheoesophageal groove.

Excise a small segment of the nerve for analysis.

Identify the cricoarytenoideus dorsalis muscle on the dorsolateral surface of the cricoid

cartilage.

Obtain a muscle biopsy using a biopsy punch or by excising a small piece of muscle tissue.

Immediately place the tissue samples into appropriate fixatives. For routine histology, use

10% neutral buffered formalin. For electron microscopy, use glutaraldehyde.

Histological Staining and Analysis Protocol
Objective: To visualize the morphology of the recurrent laryngeal nerve and cricoarytenoideus

dorsalis muscle.

Materials:

Paraffin-embedded tissue sections

Hematoxylin and Eosin (H&E) stains

Toluidine Blue stain

Microscope with a digital camera
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Image analysis software

Procedure:

H&E Staining (CAD Muscle):

Deparaffinize and rehydrate the muscle tissue sections.

Stain with hematoxylin to label cell nuclei.

Counterstain with eosin to label the cytoplasm and extracellular matrix.

Dehydrate and mount the sections.

Analysis: Examine for signs of muscle fiber atrophy, variation in fiber size, and fibrosis.

Toluidine Blue Staining (RLN):

Use semi-thin sections of resin-embedded nerve tissue.

Stain with toluidine blue, which will stain myelin sheaths a dark blue/purple.

Analysis: Examine for signs of axonal degeneration, demyelination, and loss of large

myelinated fibers. Measure axon diameter and myelin sheath thickness using image

analysis software.[10][11]
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Caption: Wallerian Degeneration Signaling Cascade.
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Caption: Preclinical Study Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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